Cas no 1289648-06-1 (2-(1-Hydroxycyclobutyl)acetonitrile)

• Product Name: 2-(1-Hydroxycyclobutyl)acetonitrile
• CAS No: 1289648-06-1
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD21801335
• CID: 4566630
• PubChem ID: 79117672
• Update Time: 2025-05-21

2-(1-Hydroxycyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclobutyl)acetonitrile
• SY129261
• A925239
• AC3670
• 1289648-06-1
• AKOS017668539
• EN300-190744
• CS-12658
• MFCD21801335
• AB93291
• 2-(1-Hydroxycyclobutyl)acetonitrile

• MDL： MFCD21801335
• Inchi： 1S/C6H9NO/c7-5-4-6(8)2-1-3-6/h8H,1-4H2
• InChI Key： WGUOXDXKHXMBIS-UHFFFAOYSA-N
• SMILES： OC1(CC#N)CCC1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-(1-Hydroxycyclobutyl)acetonitrile

Recent Advances in the Application of 2-(1-Hydroxycyclobutyl)acetonitrile (CAS: 1289648-06-1) in Chemical Biology and Pharmaceutical Research

2-(1-Hydroxycyclobutyl)acetonitrile (CAS: 1289648-06-1) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and prodrugs. This compound, characterized by its unique cyclobutyl-hydroxyl and nitrile functional groups, has garnered significant attention due to its versatility in medicinal chemistry applications. Recent studies have highlighted its role in facilitating ring-opening reactions and serving as a precursor for heterocyclic scaffolds with potential therapeutic value.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing cyclobutane-fused pyrimidine derivatives, which exhibited selective inhibitory activity against kinase targets implicated in oncology. The researchers employed 2-(1-Hydroxycyclobutyl)acetonitrile as a critical building block in a [3+2] cycloaddition strategy, achieving 78% yield improvement over traditional synthetic routes. Structural analysis revealed that the hydroxyl group's stereochemistry significantly influenced binding affinity to the ATP pocket of target kinases.

In pharmaceutical formulation research, this compound has shown promise in enhancing drug solubility. A Nature Communications paper (2024) reported its use as a co-crystal former with poorly soluble APIs, where the nitrile moiety formed hydrogen bonds with carbonyl groups of drug molecules. This approach increased the dissolution rate of a model anticancer compound by 3.2-fold compared to conventional formulations, suggesting potential applications in bioavailability enhancement strategies.

Metabolic stability studies conducted by Pfizer's R&D team (2024) revealed interesting pharmacokinetic properties of derivatives containing the 2-(1-Hydroxycyclobutyl)acetonitrile scaffold. The presence of the cyclobutyl ring conferred unexpected resistance to cytochrome P450-mediated oxidation, with t_1/2 values extending beyond 8 hours in human liver microsome assays. These findings position the scaffold as valuable for designing long-acting therapeutics.

Emerging applications in chemical biology include its use as a bioorthogonal handle for protein labeling. Researchers at Scripps Research Institute developed a two-step tagging system where the nitrile group undergoes strain-promoted [3+2] cycloaddition with cyclooctynes, while the hydroxyl group serves as an attachment point for fluorescent probes. This system demonstrated superior labeling efficiency (92±3%) compared to existing methods in live-cell imaging experiments.

Ongoing clinical trials (Phase I/II) are evaluating several drug candidates incorporating this structural motif, including a PARP inhibitor for solid tumors (NCT05678244) and a novel antiviral for RNA viruses. Preliminary data suggest favorable safety profiles, with no dose-limiting toxicities observed at therapeutic concentrations. The synthetic accessibility of 2-(1-Hydroxycyclobutyl)acetonitrile, now available at >99.5% purity from major suppliers, has accelerated these development programs.

Future research directions focus on exploring the scaffold's potential in targeted protein degradation (PROTACs) and as a component of covalent inhibitors. Computational modeling predicts that strategic modification of the hydroxyl group could enable selective engagement with cysteine residues in target proteins while maintaining favorable physicochemical properties. These developments underscore the growing importance of 1289648-06-1 as a versatile tool in modern drug discovery pipelines.